1-(Azetidin-3-ylcarbonyl)-4-methylpiperazine bis(trifluoroacetate)
Overview
Description
1-(Azetidin-3-ylcarbonyl)-4-methylpiperazine bis(trifluoroacetate) is a useful research compound. Its molecular formula is C13H19F6N3O5 and its molecular weight is 411.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Ligand Applications
- Synthesis of Novel Ligands for Nicotinic Receptors : A compound similar to 1-(Azetidin-3-ylcarbonyl)-4-methylpiperazine bis(trifluoroacetate) was synthesized for potential use as a ligand for nicotinic receptors. This involved a Stille coupling reaction and deprotection using trifluoroacetic acid (TFA), indicating its utility in receptor studies (Karimi & Långström, 2002).
Organic Synthesis and Drug Development
Multicomponent Coupling in Drug Synthesis : Trifluoroacetic acid (TFA), a related compound, has been used in a transition-metal-free, three-component coupling process involving azetidines. This reaction produces medicinally important N-aryl β-amino alcohol derivatives, highlighting the role of related azetidine compounds in the synthesis of pharmaceuticals (Roy, Baviskar, & Biju, 2015).
Development of Novel Azetidin-2-one Derivatives : Research on azetidin-2-one derivatives, which share a core structure with the compound , has led to the development of new synthetic pathways and derivatives. These derivatives have potential applications in various biological activities and drug development (Jeon, Kim, & Park, 2001).
Applications in Biological and Chemical Research
Building Blocks in Organic Synthesis : Azetidin-2-ones, including related compounds, have been evaluated as building blocks in organic synthesis. They facilitate access to a variety of biologically relevant CF3-functionalized structures, indicating their utility in creating complex molecular architectures (Dao Thi et al., 2016).
Precursors in Chemical Transformations : Compounds related to 1-(Azetidin-3-ylcarbonyl)-4-methylpiperazine bis(trifluoroacetate) have been used as precursors in the synthesis of various chemically and biologically significant structures. This includes their transformation into CF3-containing aminopropanes, oxazinanes, and aziridines, underscoring their versatility in chemical transformations (Dao Thi et al., 2018).
Properties
IUPAC Name |
azetidin-3-yl-(4-methylpiperazin-1-yl)methanone;2,2,2-trifluoroacetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N3O.2C2HF3O2/c1-11-2-4-12(5-3-11)9(13)8-6-10-7-8;2*3-2(4,5)1(6)7/h8,10H,2-7H2,1H3;2*(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILQIAMVFFVKHOF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)C2CNC2.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19F6N3O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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